Cas no 804519-27-5 (1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-
• CAS No: 804519-27-5
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• MDL: MFCD16877565
• CID: 714360
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-
• 2-amino-4-methyl-1-propylpyrrole-3-carbonitrile
• 2-amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile

• MDL： MFCD16877565
• Inchi： 1S/C9H13N3/c1-3-4-12-6-7(2)8(5-10)9(12)11/h6H,3-4,11H2,1-2H3
• InChI Key： YXHGHIPMRPOBRH-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(C#N)=C1N)CCC

Computed Properties

• Exact Mass: 163.11100
• Monoisotopic Mass: 163.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8

Experimental Properties

• PSA: 54.74000
• LogP: 2.24158